Cas no 920249-24-7 (N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 920249-24-7
• MF: C₂₂H₁₆FN₃O₄
• MW: 405.378548622131
• CID: 5459221
• Update Time: 2025-10-20

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2-oxochromene-3-carboxamide
• N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H16FN3O4/c23-16-7-5-14(6-8-16)18-9-10-20(26-25-18)29-12-11-24-21(27)17-13-15-3-1-2-4-19(15)30-22(17)28/h1-10,13H,11-12H2,(H,24,27)
• InChI Key： NARSCEUKVIZIIW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCOC1=NN=C(C2=CC=C(F)C=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

N-(2-{6-(4-Fluorophenyl)Pyridazin-3-Yloxy}Ethyl)-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide is a highly specialized organic compound with the CAS registry number 920249-24-7. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is composed of a chromene moiety, a pyridazine ring, and a fluoroaryl group, which collectively contribute to its intriguing chemical properties and biological activity.

The chromene core of this compound is a key structural element, as it is known to exhibit various pharmacological effects, including antioxidant and anti-inflammatory activities. The pyridazine ring, on the other hand, is a heterocyclic aromatic structure that is often associated with enhanced stability and bioavailability. The presence of the fluorophenyl group further enhances the compound's chemical diversity, potentially influencing its interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound may hold promise as a lead molecule for the treatment of chronic inflammatory diseases or neurodegenerative disorders.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution and oxidative coupling processes. The synthesis strategy leverages modern organic chemistry techniques to ensure high yields and purity, making it suitable for large-scale production if deemed necessary for clinical trials.

Moreover, computational studies have been conducted to elucidate the molecular interactions of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide with target proteins. These studies have provided valuable insights into its binding affinity and selectivity, paving the way for further optimization of its pharmacokinetic properties.

In conclusion, N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide represents a compelling example of how structural diversity can be harnessed to design innovative therapeutic agents. With ongoing research efforts focusing on its biological validation and mechanistic studies, this compound stands at the forefront of drug discovery research.